Cas no 1862747-76-9 (1-But-3-ynyl-3,3,4-trimethylpiperidine)

• Product Name: 1-But-3-ynyl-3,3,4-trimethylpiperidine
• CAS No: 1862747-76-9
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• MDL: MFCD32068968
• CID: 5611854
• PubChem ID: 131039745
• Update Time: 2025-11-01

1-But-3-ynyl-3,3,4-trimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,3,4-trimethylpiperidine
• 1862747-76-9
• 1-But-3-ynyl-3,3,4-trimethylpiperidine
• EN300-3461787

• MDL： MFCD32068968
• Inchi： 1S/C12H21N/c1-5-6-8-13-9-7-11(2)12(3,4)10-13/h1,11H,6-10H2,2-4H3
• InChI Key： MKOBLXNJDQLBJN-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CCC(C)C(C)(C)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-But-3-ynyl-3,3,4-trimethylpiperidine

Comprehensive Overview of 1-But-3-ynyl-3,3,4-trimethylpiperidine (CAS No. 1862747-76-9): Properties, Applications, and Industry Insights

The compound 1-But-3-ynyl-3,3,4-trimethylpiperidine (CAS No. 1862747-76-9) is a specialized piperidine derivative with a unique molecular structure, combining an alkyne-functionalized butyl chain with a trimethyl-substituted piperidine ring. This structural configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its alkyne moiety offers reactivity for click chemistry applications, while the sterically hindered piperidine core contributes to its stability and potential bioactivity.

In recent years, the demand for highly functionalized piperidines like 1-But-3-ynyl-3,3,4-trimethylpiperidine has surged due to their versatility in drug discovery. Researchers are exploring its role as a building block for central nervous system (CNS) therapeutics, particularly in modulating neurotransmitter receptors. The compound’s lipophilic nature and structural rigidity align with trends in blood-brain barrier (BBB) penetration optimization—a hot topic in neurodegenerative disease research. Additionally, its alkyne handle facilitates bioconjugation, a technique widely adopted in proteomics and antibody-drug conjugate (ADC) development.

From a synthetic chemistry perspective, CAS 1862747-76-9 exemplifies the growing importance of tailored heterocycles in medicinal chemistry. Its 3,3,4-trimethyl pattern introduces steric effects that can influence binding affinity and metabolic stability—key parameters in modern lead optimization workflows. Industry forums frequently discuss such substituted piperidines in contexts like fragment-based drug design (FBDD) and scaffold hopping, reflecting their relevance to AI-driven molecular discovery platforms.

Environmental and regulatory considerations also shape the discourse around 1-But-3-ynyl-3,3,4-trimethylpiperidine. With increasing emphasis on green chemistry, researchers are investigating solvent-free synthetic routes and catalytic methodologies for its production. The compound’s low ecotoxicity profile (as predicted by QSAR models) positions it favorably compared to traditional halogenated intermediates, addressing sustainability concerns in fine chemical manufacturing.

Market analysts note rising patent filings incorporating CAS 1862747-76-9, particularly in GPCR-targeted therapies and ion channel modulators. Its structural novelty meets the pharmaceutical industry’s push for intellectual property (IP)-protected scaffolds. Concurrently, material scientists exploit its crosslinking potential in smart polymers, responding to trends in stimuli-responsive drug delivery systems and self-healing coatings.

Quality control of 1-But-3-ynyl-3,3,4-trimethylpiperidine requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality assurance professionals. The compound’s chiral purity (despite lacking chiral centers) is scrutinized due to potential diastereomeric impurities from synthetic byproducts—a technical nuance highlighted in recent ICH Q3 guidelines discussions.

In conclusion, 1-But-3-ynyl-3,3,4-trimethylpiperidine represents a compelling case study in modern specialty chemicals, intersecting with cutting-edge research areas like precision medicine, sustainable synthesis, and advanced materials. Its dual functionality as both a pharmacophore and click chemistry reagent ensures continued relevance across multidisciplinary applications, making it a compound to watch in the evolving landscape of functional intermediates.